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Compound of Interest

Compound Name: DiSulfo-ICG-azide (disodium)

Cat. No.: B12369568

Get Quote

Executive Summary
DiSulfo-ICG-Azide is a specialized near-infrared fluorescent probe used for "click chemistry"

(copper-catalyzed or strain-promoted azide-alkyne cycloaddition). While Indocyanine Green

(ICG) derivatives are generally biocompatible and low-toxicity, the presence of the azide

functional group (-N₃) mandates strict adherence to specific disposal protocols.

The primary operational risk is not acute toxicity, but the incompatibility of azides with heavy

metals (commonly found in plumbing) and the potential for shock sensitivity if the compound is

allowed to concentrate or crystallize in contact with metals.

This guide outlines the segregation, containerization, and disposal workflows required to

maintain a safe laboratory environment.

Hazard Assessment & Chemical Logic
To dispose of this chemical safely, one must understand its components. The molecule consists

of a polymethine fluorophore (ICG) modified with sulfonate groups (for solubility) and an azide

tail.
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The Azide Risk Factor
Unlike inorganic sodium azide (NaN₃), which is acutely toxic and highly explosive, organic

azides (like DiSulfo-ICG-Azide) are generally more stable. However, the "Rule of Six" suggests

that organic azides are safe to handle if the number of carbon plus oxygen atoms is at least

three times the number of nitrogen atoms (

). DiSulfo-ICG-Azide meets this stability criterion easily due to its large molecular weight.

However, the critical disposal rule remains:

NEVER dispose of azide-containing solutions down the sink. Reasoning: Even trace amounts of

azides can react with copper, lead, or brass in plumbing traps to form heavy metal azides (e.g.,

Copper(II) azide), which are highly sensitive primary explosives that can detonate via friction or

shock during plumbing maintenance.

Visualizing the Hazard Logic
The following diagram illustrates the decision matrix for assessing the risk profile of your

specific waste stream.

Waste Generation:
DiSulfo-ICG-Azide Physical State?

Solid/Powder
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Risk: Heavy Metal
Azide Formation

If poured in sink (PROHIBITED)
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Primary Hazard

Figure 1: Hazard Identification Logic for DiSulfo-ICG-Azide Waste Streams

Click to download full resolution via product page
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Waste Segregation & Containerization
Effective disposal begins at the bench. You must segregate DiSulfo-ICG-Azide waste from

incompatible streams (acids and heavy metals).

Container Compatibility Table
Select the correct vessel based on the solvent matrix.

Waste Matrix
Recommended
Container

Cap Type
Labeling
Requirement

Solid (Pure Powder)

Amber Glass Vial or

HDPE Wide-Mouth

Jar

Screw cap (Teflon

lined)

"Hazardous Waste:

Organic Azide Solid"

Aqueous Solution
HDPE (High-Density

Polyethylene)

Vented cap

(recommended)

"Hazardous Waste:

Aqueous Azide

Solution (pH 7)"

Organic (DMSO/DMF)
HDPE or Borosilicate

Glass

Screw cap (Solvent

resistant)

"Hazardous Waste:

[Solvent Name] +

Trace Azide"

Sharps (Needles)
Red

Biohazard/Sharps Bin
N/A

Standard Sharps

Protocol

Critical Segregation Rules
No Acids: Do not mix azide waste with acids. Acidification of azide solutions can generate

Hydrazoic Acid (

), a highly toxic and volatile gas.

No Heavy Metals: Ensure the waste container does not contain metal spatulas, stir bars, or

salts of Pb, Cu, or Ag.

Light Protection: ICG is photosensitive. While this doesn't affect safety, degrading waste can

complicate chemical inventory analysis. Use amber containers or foil wrap.
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Step-by-Step Disposal Protocol
Scenario A: Liquid Waste (Reaction Mixtures & Aliquots)
Context: You have completed a labeling reaction in PBS or DMSO and have excess dye

solution.

Preparation: Don standard PPE (Nitrile gloves, lab coat, safety glasses).

Collection:

Place a dedicated waste container in a secondary containment tray.

Transfer the liquid via pipette or funnel. Do not use metal funnels.

Rinsing:

Rinse the original reaction vessel with a small volume of compatible solvent.

Add this rinsate to the same waste container.

Note: Do not rinse into the sink.

Labeling:

Affix a hazardous waste tag immediately.

List constituents: "Water (98%), DiSulfo-ICG-Azide (<1%), Sodium Phosphate".

Check the box for "Toxic" (standard precaution for research chemicals).

Storage: Store in the Satellite Accumulation Area (SAA) until pickup. Ensure the cap is tight

but not over-torqued.

Scenario B: Solid Waste (Vials & Contaminated Debris)
Context: You have an empty vial with residual powder or contaminated weigh boats.
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Vials: If the vial contains visible solid (>5 mg), cap it and dispose of the entire vial into the

Solid Hazardous Waste drum.

Trace Residue: If the vial is "RCRA Empty" (less than 3% by weight remains), it can

technically be triple-rinsed. However, for azides, the best practice is to treat the vial itself as

hazardous waste to prevent accidental crushing/exposure in general trash.

Gloves/Wipes: Unless heavily saturated (dripping), gloves and Kimwipes used during

standard handling can usually go into standard lab trash or biohazard burn boxes, depending

on your facility's specific "P-list" vs "U-list" interpretations. Recommendation: Dispose of

gross contamination in hazardous solid waste.

Emergency Procedures: Spills
If a vial of DiSulfo-ICG-Azide breaks, follow this specific workflow. Do not use bleach

immediately, as it can react aggressively with high concentrations of certain organics.
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Spill Detected

Assess Volume & Form
(Solid vs Liquid)

Don PPE:
Double Gloves, Goggles, Lab Coat

If Solid/Powder If Liquid

Cover with wet paper towel
(Prevent dust aerosolization)

Absorb with inert pads
(Pig mat or vermiculite)

Clean area with Soap & Water
(Avoid Bleach initially)

Bag all waste as
Hazardous Chemical Waste

Figure 2: Spill Response Workflow for DiSulfo-ICG-Azide

Click to download full resolution via product page

Decontamination Verification
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Because DiSulfo-ICG-Azide is a fluorophore, you can verify cleanup efficacy using a standard

NIR imaging system (e.g., LI-COR Odyssey or IVIS) if available.

Scan the area with a handheld NIR detector or verify wipes under an imager.

Absence of fluorescence indicates successful decontamination.

Regulatory & Compliance Framework
This protocol aligns with standard chemical hygiene plans derived from OSHA and EPA

regulations.

EPA Waste Code: DiSulfo-ICG-Azide is not specifically listed on the RCRA P-list or U-list.

However, it must be characterized based on reactivity and toxicity. It is generally classified as

Non-Regulated Chemical Waste or Ignitable (if in organic solvent) for disposal purposes, but

the "Azide" tag triggers specific handling rules at incineration facilities.

Destruction Method: The preferred method for ultimate disposal by your EHS contractor is

Incineration. This ensures the complete thermal destruction of the azide bond and the

polyaromatic system.

Deactivation (Optional - For Bulk Quantities Only)
Note: For typical mg-scale laboratory use, chemical deactivation is discouraged due to the risk

of user error. Segregation is safer.

If you possess bulk quantities (>1g) requiring destruction before disposal:

Phosphine Reduction: Treat the organic azide with triphenylphosphine in THF/Water

(Staudinger reduction) to convert the azide to an amine.

Disposal: The resulting amine solution is then disposed of as standard organic waste,

removing the explosion hazard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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